3-Bromo-4-(4-chlorophenyl)-2-hydrazinylpyridine

• CAS No.: 917969-41-6
• Molecular Formula: C11H9BrClN3
• Molecular Weight: 298.56 g/mol
• IUPAC Name: [3-bromo-4-(4-chlorophenyl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C11H9BrClN3/c12-10-9(5-6-15-11(10)16-14)7-1-3-8(13)4-2-7/h1-6H,14H2,(H,15,16)
• InChI Key: KMXISQGMKACRTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=NC=C2)NN)Br)Cl

Description

3-Bromo-4-(4-chlorophenyl)-2-hydrazinylpyridine is a useful research compound. Its molecular formula is C11H9BrClN3 and its molecular weight is 298.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3-bromo-2-chloro-4-(4-chlorophenyl)pyridine (10 g, 33 mmol), pyridine (50 mL) and hydrazine monohydrate (4.8 g, 96 mmol) was heated to 120° C. for 16 h. After cooling to room temperature, water (300 mL) was added, which caused solid desired product to precipitate. This was filtered, washed with water (2×50 mL), and dried to obtain the title compound as a pale yellow solid (6 g), which was used without further purification.